Cas no 2138518-48-4 (3-(propan-2-yl)-1-propoxycyclohexylmethanol)

• Product Name: 3-(propan-2-yl)-1-propoxycyclohexylmethanol
• CAS No: 2138518-48-4
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 6313391
• PubChem ID: 165490015
• Update Time: 2025-07-16

3-(propan-2-yl)-1-propoxycyclohexylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-1-propoxycyclohexylmethanol
• 2138518-48-4
• EN300-1143620
• [3-(propan-2-yl)-1-propoxycyclohexyl]methanol

• Inchi： 1S/C13H26O2/c1-4-8-15-13(10-14)7-5-6-12(9-13)11(2)3/h11-12,14H,4-10H2,1-3H3
• InChI Key： XUEXWCKJFOCFFC-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CO)CCCC(C(C)C)C1

Computed Properties

• Exact Mass: 214.193280068g/mol
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(propan-2-yl)-1-propoxycyclohexylmethanol

Professional Introduction to 3-(propan-2-yl)-1-propoxycyclohexylmethanol (CAS No. 2138518-48-4)

3-(propan-2-yl)-1-propoxycyclohexylmethanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138518-48-4, is a complex molecule with a unique structural framework that makes it of considerable interest for various applications, particularly in the synthesis of novel therapeutic agents. The molecular structure of this compound consists of a cyclohexane ring substituted with an ethoxypropyl group and a propan-2-yl moiety, which contributes to its distinct chemical properties and potential biological activities.

The compound's structural features suggest that it may exhibit properties such as lipophilicity and metabolic stability, which are critical factors in drug design. The presence of the propyl group and the ethoxypropyl side chain enhances its solubility in both polar and non-polar solvents, making it a versatile intermediate in organic synthesis. Furthermore, the cyclohexane ring provides a rigid scaffold that can be modified further to develop more complex molecules with targeted biological effects.

In recent years, there has been growing interest in the development of new drugs that leverage natural product-inspired scaffolds to discover novel therapeutic entities. The structural motif of 3-(propan-2-yl)-1-propoxycyclohexylmethanol bears similarities to certain bioactive natural products, which has prompted researchers to explore its potential as a lead compound for drug discovery. Specifically, studies have indicated that derivatives of this compound may possess inhibitory activity against various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of 3-(propan-2-yl)-1-propoxycyclohexylmethanol is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of libraries of derivatives, employing techniques such as combinatorial chemistry and high-throughput screening to identify compounds with enhanced pharmacological properties. These efforts have led to the discovery of several promising candidates that are currently undergoing further investigation in preclinical studies.

The pharmacological profile of 3-(propan-2-yl)-1-propoxycyclohexylmethanol has been the subject of extensive research. Initial studies have suggested that this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, its structural features have prompted investigations into its potential role in treating neurological disorders, where its ability to cross the blood-brain barrier could be particularly advantageous. These findings have opened up new avenues for therapeutic intervention and highlight the importance of exploring structurally diverse compounds in drug discovery.

The synthetic methodologies employed in the preparation of 3-(propan-2-yl)-1-propoxycyclohexylmethanol are also worth mentioning. The synthesis typically involves multi-step reactions, including alkylation, etherification, and cyclization processes, which require precise control over reaction conditions to ensure high yields and purity. Advances in synthetic chemistry have enabled researchers to optimize these processes, making it possible to produce larger quantities of this compound for both research and industrial applications.

The safety and regulatory aspects of working with 3-(propan-2-yl)-1-propoxycyclohexylmethanol are also important considerations. While this compound is not classified as a hazardous or controlled substance, proper handling procedures must be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks. Regulatory agencies have also provided guidelines for the safe storage and disposal of this compound to prevent environmental contamination.

Future directions in the study of 3-(propan-2-yl)-1-propoxycyclohexylmethanol include exploring its potential applications in other therapeutic areas, such as oncology and infectious diseases. The versatility of its molecular framework allows for further modifications that could enhance its efficacy against specific disease targets. Additionally, computational modeling and molecular dynamics simulations are being used to predict how this compound interacts with biological targets at the molecular level, which could accelerate the drug discovery process.

In conclusion, 3-(propan-2-yl)-1-propoxycyclohexylmethanol (CAS No. 2138518-48-4) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.